Cas no 71203-69-5 (7-Octenoic acid, 3-oxo-, methyl ester)

• Product name: 7-Octenoic acid, 3-oxo-, methyl ester
• CAS No: 71203-69-5
• MF: C₉H₁₄O₃
• MW: 170.20566
• CID: 545904
• PubChem ID: 11344242

7-Octenoic acid, 3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Octenoic acid, 3-oxo-, methyl ester
• methyl 3-oxooct-7-enoate
• DTXSID20462929
• 71203-69-5

• Inchi： InChI=1S/C9H14O3/c1-3-4-5-6-8(10)7-9(11)12-2/h3H,1,4-7H2,2H3
• InChI Key： PENCFRJTHGSNEH-UHFFFAOYSA-N
• SMILES： COC(=O)CC(=O)CCCC=C

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 43.37